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Compound of Interest

Compound Name: 4-Ethyl-2,7-dimethyloctane

Cat. No.: B14545846 Get Quote

A Comparative Analysis of 4-Ethyl-2,7-dimethyloctane and n-Dodecane for Research and

Development Applications

For researchers, scientists, and professionals in the pharmaceutical and drug development

sectors, the selection of appropriate solvents and non-polar compounds is critical for a range of

applications, from organic synthesis to formulation. Both 4-Ethyl-2,7-dimethyloctane and n-

dodecane are C12H26 alkanes, but their structural differences as branched and linear isomers,

respectively, lead to distinct physicochemical properties that influence their behavior and utility.

This guide provides an objective comparison of these two compounds, supported by available

data, to aid in their selection for specific research applications.

Physicochemical Properties: A Tabulated
Comparison
The structural isomerism between the branched alkane 4-Ethyl-2,7-dimethyloctane and the

linear alkane n-dodecane is the primary determinant of their differing physical properties.

Generally, branched alkanes exhibit lower boiling points and densities compared to their linear

counterparts due to reduced surface area and less efficient molecular packing, which weakens

the intermolecular London dispersion forces.[1] Conversely, the more compact and spherical

nature of highly branched alkanes can sometimes lead to higher melting points due to better

crystal lattice packing.
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Property 4-Ethyl-2,7-dimethyloctane n-Dodecane

Molecular Formula C12H26[2][3] C12H26[4]

Molecular Weight 170.33 g/mol [2][3] 170.33 g/mol [4]

Boiling Point 190°C[5] 216.2°C[6]

Melting Point -50.8°C (estimate)[5] -9.6°C[6]

Density 0.7475 g/cm³[5] 0.7498 g/cm³[6]

Viscosity No experimental data found ~1.34 mPa·s at 25°C

Water Solubility Practically insoluble (expected) Practically insoluble[6]

LogP (Octanol-Water) 4.49 (calculated) ~6.1-6.8

Performance in Practical Applications
Solvent Characteristics:

Both 4-Ethyl-2,7-dimethyloctane and n-dodecane are non-polar solvents, making them

suitable for dissolving other non-polar substances such as oils, fats, and other hydrocarbons,

following the principle of "like dissolves like".[6]

n-Dodecane: Its linear structure allows for strong van der Waals forces, making it an effective

solvent for other straight-chain alkanes and non-polar molecules. It is often used in organic

synthesis, as a distillation chaser, and as a component in jet fuel research.[4][7] Its well-

characterized properties also make it a common standard in many analytical techniques.[7]

4-Ethyl-2,7-dimethyloctane: As a branched alkane, it is generally a poorer solvent for

crystalline, non-polar solutes compared to n-dodecane due to its less effective molecular

packing. However, its lower melting point and wider liquid range at low temperatures could

be advantageous in specific applications requiring a non-polar solvent that remains liquid at

colder conditions. Branched alkanes are also known to be thermodynamically more stable

than their linear isomers.[1][8]

Impact on Reaction Kinetics and Thermodynamics:
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The choice between a linear and a branched alkane can influence reaction outcomes where

the solvent plays a role in the transition state stabilization or reactant solubility. While specific

comparative studies between 4-Ethyl-2,7-dimethyloctane and n-dodecane are not readily

available, general principles suggest that the steric hindrance of the branched isomer could

influence reaction rates. Furthermore, the thermodynamic stability of branched alkanes is a

known factor that can be relevant in high-temperature applications.[8]

Experimental Protocols
While direct comparative experimental data is limited, standard methods can be employed to

evaluate the properties of these alkanes.

Boiling Point Determination (Thiele Tube Method):

A standard method for determining the boiling point of a liquid alkane involves the use of a

Thiele tube to ensure uniform heating.[1]

A small amount of the alkane is placed in a small test tube.

A capillary tube, sealed at one end, is placed open-end down into the test tube.

The test tube is attached to a thermometer and immersed in a heating oil bath within the

Thiele tube.

The apparatus is gently heated. The boiling point is recorded as the temperature at which a

rapid and continuous stream of bubbles emerges from the capillary tube, and is the same

temperature at which the liquid re-enters the capillary tube upon cooling.

Visualization of Solvent Selection Logic
The following diagram illustrates a simplified decision-making process for selecting between a

linear and a branched alkane for a hypothetical non-polar application.
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Define Application Requirements

High Solubility of Non-Polar Solute Required?

Low Temperature Application (-10 to -50°C)?

No

Select n-Dodecane

Yes

Low Viscosity Critical?

No

Select 4-Ethyl-2,7-dimethyloctane

Yes

No

Consider 4-Ethyl-2,7-dimethyloctane

Yes (likely lower)

Click to download full resolution via product page

Caption: A logical workflow for selecting between n-dodecane and its branched isomer.

Conclusion
The choice between 4-Ethyl-2,7-dimethyloctane and n-dodecane should be guided by the

specific requirements of the application. n-Dodecane is a well-characterized linear alkane with

a higher boiling point and better solvation properties for many non-polar compounds. In

contrast, 4-Ethyl-2,7-dimethyloctane, a branched isomer, offers a significantly lower melting

point and is expected to have a lower viscosity, which could be beneficial in certain specialized

applications. For drug development professionals and researchers, understanding these

fundamental differences is key to optimizing experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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